Cas no 1491150-62-9 (tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride)

• Product Name: tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride
• CAS No: 1491150-62-9
• MF: C₁₀H₂₁ClN₂O₃
• MW: 252.738342046738
• MDL: MFCD28024683
• CID: 4602153
• Update Time: 2025-11-02

tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride
• trans-3-Amino-1-Boc-4-methoxypyrrolidine hydrochloride
• tert-butyl (3S,4S)-3-amino-4-methoxypyrrolidine-1-carboxylate;hydrochloride
• trans-tert-Butyl 3-amino-4-methoxypyrrolidine-1-carboxylate hydrochloride
• trans-tert-Butyl3-amino-4-methoxypyrrolidine-1-carboxylatehydrochloride

• MDL： MFCD28024683
• Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(13)12-5-7(11)8(6-12)14-4;/h7-8H,5-6,11H2,1-4H3;1H/t7-,8-;/m0./s1
• InChI Key： UMOLHSBJOADQTE-WSZWBAFRSA-N
• SMILES： Cl.O(C)[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 64.8

Additional information on tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride

Introduction to Tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate Hydrochloride (CAS No. 1491150-62-9)

Tert-Butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1491150-62-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.

The molecular structure of tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride is characterized by a pyrrolidine core, which is a heterocyclic amine derivative. This core structure is frequently employed in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The presence of functional groups such as the tert-butyl group, the amino group, and the methoxy group contributes to the compound's unique chemical properties and potential pharmacological effects.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including neurological disorders, cancer, and inflammatory conditions. The pyrrolidine scaffold has been particularly useful in this regard, as it can be modified to produce compounds with diverse biological activities. For instance, studies have shown that derivatives of pyrrolidine can act as modulators of enzyme activity, receptor binding, and signal transduction pathways.

One of the most compelling aspects of tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including kinases, proteases, and ion channels. These interactions are critical for understanding how the compound might function within complex biological systems and whether it can be developed into a viable therapeutic agent.

Recent studies have highlighted the importance of optimizing the structure of pyrrolidine derivatives to enhance their pharmacological properties. For example, modifications to the substituents attached to the pyrrolidine ring can significantly influence the compound's solubility, bioavailability, and binding affinity. The tert-butyl group in particular has been shown to improve metabolic stability and reduce unwanted side effects, making it a valuable feature in drug design.

The hydrochloride salt form of tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride further enhances its suitability for pharmaceutical applications. The salt form improves the compound's solubility in water-based solutions, which is essential for formulation into oral or injectable drugs. Additionally, the hydrochloride moiety can enhance the compound's stability during storage and transportation.

In the context of current research trends, there is a particular focus on developing small molecule inhibitors that target aberrant signaling pathways involved in disease progression. Pyrrolidine-based compounds have emerged as promising candidates in this area due to their ability to selectively interact with disease-relevant targets. For instance, studies have demonstrated that certain pyrrolidine derivatives can inhibit the activity of kinases that are overexpressed in cancer cells, thereby blocking tumor growth and proliferation.

The synthesis of tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity. The complexity of the synthesis underscores the compound's significance in pharmaceutical research and highlights the expertise required to produce it on an industrial scale.

Evaluation of the pharmacological profile of tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride has revealed several intriguing findings. Preclinical studies have shown that this compound exhibits moderate potency against certain enzymatic targets while maintaining a favorable safety profile. These findings suggest that further optimization could yield a lead compound with improved therapeutic potential.

The development of novel drug candidates is a lengthy and resource-intensive process that involves extensive testing in vitro and in vivo. However, compounds like tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride provide valuable starting points for this process due to their unique chemical structures and biological activities. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the identification of promising derivatives for further investigation.

In conclusion, tert-butyl trans-3-amino-4-methoxy-1-pyrrolidinecarboxylate hydrochloride represents an important advancement in pharmaceutical chemistry. Its unique molecular structure and potential biological activities make it a compelling candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for pyrrolidine-based compounds, compounds like this one will play a crucial role in shaping the future of medicine.